Cas no 1807182-12-2 (Methyl 3,6-difluoro-2-(difluoromethyl)benzoate)

• Product Name: Methyl 3,6-difluoro-2-(difluoromethyl)benzoate
• CAS No: 1807182-12-2
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 4951156
• Update Time: 2023-08-22

Methyl 3,6-difluoro-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-difluoro-2-(difluoromethyl)benzoate

• Inchi： 1S/C9H6F4O2/c1-15-9(14)7-5(11)3-2-4(10)6(7)8(12)13/h2-3,8H,1H3
• InChI Key： VGBBQBCOBNJMST-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(=O)OC)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3